Cas no 2228298-34-6 (N-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine)
N-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- N-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine
- 2228298-34-6
- EN300-1732914
- N-[3-(1H-1,3-benzodiazol-2-yl)propyl]hydroxylamine
-
- Inchi: 1S/C10H13N3O/c14-11-7-3-6-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5,11,14H,3,6-7H2,(H,12,13)
- InChI Key: LHOOOWZJUVHHIS-UHFFFAOYSA-N
- SMILES: ONCCCC1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 191.105862047g/mol
- Monoisotopic Mass: 191.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 60.9Ų
N-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1732914-0.05g |
N-[3-(1H-1,3-benzodiazol-2-yl)propyl]hydroxylamine |
2228298-34-6 | 0.05g |
$683.0 | 2023-09-20 | ||
| Enamine | EN300-1732914-0.1g |
N-[3-(1H-1,3-benzodiazol-2-yl)propyl]hydroxylamine |
2228298-34-6 | 0.1g |
$715.0 | 2023-09-20 | ||
| Enamine | EN300-1732914-0.25g |
N-[3-(1H-1,3-benzodiazol-2-yl)propyl]hydroxylamine |
2228298-34-6 | 0.25g |
$748.0 | 2023-09-20 | ||
| Enamine | EN300-1732914-0.5g |
N-[3-(1H-1,3-benzodiazol-2-yl)propyl]hydroxylamine |
2228298-34-6 | 0.5g |
$781.0 | 2023-09-20 | ||
| Enamine | EN300-1732914-1.0g |
N-[3-(1H-1,3-benzodiazol-2-yl)propyl]hydroxylamine |
2228298-34-6 | 1g |
$813.0 | 2023-06-04 | ||
| Enamine | EN300-1732914-2.5g |
N-[3-(1H-1,3-benzodiazol-2-yl)propyl]hydroxylamine |
2228298-34-6 | 2.5g |
$1594.0 | 2023-09-20 | ||
| Enamine | EN300-1732914-5.0g |
N-[3-(1H-1,3-benzodiazol-2-yl)propyl]hydroxylamine |
2228298-34-6 | 5g |
$2360.0 | 2023-06-04 | ||
| Enamine | EN300-1732914-10.0g |
N-[3-(1H-1,3-benzodiazol-2-yl)propyl]hydroxylamine |
2228298-34-6 | 10g |
$3500.0 | 2023-06-04 | ||
| Enamine | EN300-1732914-1g |
N-[3-(1H-1,3-benzodiazol-2-yl)propyl]hydroxylamine |
2228298-34-6 | 1g |
$813.0 | 2023-09-20 | ||
| Enamine | EN300-1732914-5g |
N-[3-(1H-1,3-benzodiazol-2-yl)propyl]hydroxylamine |
2228298-34-6 | 5g |
$2360.0 | 2023-09-20 |
N-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on N-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine
Research Brief on N-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine (CAS: 2228298-34-6) in Chemical Biology and Pharmaceutical Applications
N-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine (CAS: 2228298-34-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its benzimidazole core and hydroxylamine functional group, exhibits unique reactivity and potential therapeutic applications. Recent studies have focused on its role as a versatile building block in medicinal chemistry and its interactions with biological targets.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's ability to act as a nitric oxide (NO) donor, demonstrating its potential in cardiovascular therapeutics. The research team synthesized derivatives of N-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine and evaluated their NO-releasing properties under physiological conditions. Their findings suggest that this compound class could offer improved stability and controlled release kinetics compared to traditional NO donors.
In the field of oncology, preliminary investigations reported in Bioorganic & Medicinal Chemistry Letters (2024) have identified N-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine as a promising scaffold for developing histone deacetylase (HDAC) inhibitors. The compound's benzimidazole moiety appears to facilitate selective binding to HDAC isoforms, while the hydroxylamine group serves as an effective zinc-binding group, crucial for HDAC inhibition.
Recent advances in synthetic methodology have also been reported for this compound. A 2024 paper in Organic Letters described an improved synthetic route to N-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine with higher yield and purity, addressing previous challenges in its preparation. The new method employs a copper-catalyzed coupling reaction that significantly reduces side product formation.
Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) have provided important insights into the compound's metabolic stability and tissue distribution. While showing good plasma stability, the research identified specific cytochrome P450 enzymes responsible for its metabolism, information critical for future drug development efforts.
The compound's potential extends beyond therapeutic applications. A recent study in Chemical Communications (2024) demonstrated its utility as a chemical probe for studying protein modifications, particularly in identifying hydroxylamine-sensitive protein targets in cellular systems. This application could significantly advance proteomics research and target identification.
Ongoing clinical investigations are exploring derivatives of N-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine for various indications, with Phase I trials expected to commence in late 2024 for a potential anti-inflammatory agent based on this scaffold. The compound's dual functionality – combining the benzimidazole's binding properties with the hydroxylamine's reactive potential – continues to drive innovative research across multiple therapeutic areas.
2228298-34-6 (N-3-(1H-1,3-benzodiazol-2-yl)propylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)